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Compound of Interest

Compound Name: Acetyl triethyl citrate

Cat. No.: B1665431 Get Quote

Foreword: The Imperative for Safer Medical
Materials
In the landscape of medical device innovation, the pursuit of patient safety is paramount. The

materials we choose to incorporate into devices that interact with the human body are

subjected to rigorous scrutiny to ensure they do not elicit adverse biological responses. For

decades, the industry has sought alternatives to traditional plasticizers like phthalates, which

have raised toxicological concerns. Among the forefront of these safer alternatives is Acetyl
Triethyl Citrate (ATEC), a non-toxic, biocompatible plasticizer increasingly favored for its

favorable safety profile and performance characteristics.[1][2][3] This guide provides an in-

depth technical exploration of the biocompatibility of ATEC, offering researchers, scientists, and

drug development professionals a comprehensive resource for its evaluation and

implementation in medical devices.

Acetyl Triethyl Citrate (ATEC): A Profile of a
Biocompatible Plasticizer
Acetyl Triethyl Citrate (ATEC), with the chemical formula C₁₄H₂₂O₈, is a citrate ester

produced through the acetylation of Triethyl Citrate (TEC).[1] It is a clear, odorless, and oily

liquid that serves as an effective plasticizer for a variety of polymers used in medical

applications, including polyvinyl chloride (PVC) and cellulose derivatives.[1][3] Its primary

function is to enhance the flexibility and durability of these materials, making them suitable for a
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wide range of medical products.[1] ATEC is recognized for its low toxicity and is considered a

safer alternative to many conventional plasticizers.[2][4]

Key Properties of ATEC:

Property Value Reference

CAS Number 77-89-4 [1]

Molecular Formula C₁₄H₂₂O₈ [1]

Molecular Weight 318.32 g/mol [1]

Regulatory Status
FDA-approved for food contact

and medical applications.
[1][3][5]

The Framework for Biocompatibility Assessment:
ISO 10993
The biological evaluation of medical devices is governed by the internationally recognized

standard ISO 10993, "Biological evaluation of medical devices."[6][7] This series of standards

provides a framework for determining the biocompatibility of a medical device and its

constituent materials. The evaluation follows a risk management approach, considering the

nature and duration of contact the device will have with the body.[6][8] For a material like ATEC,

a comprehensive biocompatibility assessment will typically involve a battery of tests to evaluate

its potential to cause adverse effects such as cytotoxicity, sensitization, irritation, and adverse

interactions with blood.

Logical Flow of Biocompatibility Evaluation for ATEC-Containing Medical Devices
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Phase 1: Initial Assessment

Phase 2: In Vitro Testing

Phase 3: In Vivo Testing (as required)

Phase 4: Final Biocompatibility Assessment

Material Characterization
(ATEC in Polymer Matrix)

Cytotoxicity (ISO 10993-5)

Review of Existing Data
(Toxicology, Clinical Use)

Sensitization (ISO 10993-10)

If cytotoxic potential
is not significant

Irritation (ISO 10993-10)

If cytotoxic potential
is not significant

Hemocompatibility (ISO 10993-4)

Risk Assessment & Report
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Material-Blood Interaction

Key Hemocompatibility Endpoints (ISO 10993-4)

ATEC-containing
Medical Device

Thrombosis

Coagulation

Platelets

Hematology
(e.g., Hemolysis)

Immunology
(e.g., Complement Activation)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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